Cas no 1805375-19-2 (2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide
• CAS No: 1805375-19-2
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4876766
• Update Time: 2025-06-08

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-6(9)3-1-4(10)7(16(12,14)15)13-5(3)2-11/h1,6H,(H2,12,14,15)
• InChI Key： ICYUVXBTNCIUHR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C#N)N=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS No. 1805375-19-2): An Emerging Compound in Medicinal Chemistry

2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS No. 1805375-19-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethyl, iodine, and sulfonamide functionalities, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide is particularly noteworthy. The presence of the cyano group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluoromethyl moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the iodine substituent can facilitate radiolabeling for imaging studies. The sulfonamide group, a common functional group in pharmaceuticals, contributes to the compound's solubility and bioavailability.

Recent studies have explored the potential of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

In the realm of drug discovery, 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide has been used as a lead compound for structure-based drug design. Computational methods have been employed to identify structural modifications that can enhance the compound's potency and selectivity. These efforts have led to the development of several analogs with improved biological activities and reduced off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease outcomes. These findings have paved the way for larger-scale clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS No. 1805375-19-2) represents a promising advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in various disease areas.